Cas no 1805438-30-5 (2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1805438-30-5
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4862330
• Update Time: 2025-10-11

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-6-3(1-9)5(13(14)15)4(2-12-6)7(10)11/h2,7H,1H2
• InChI Key： WTEUYWQMMZBRCG-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine

Recent Advances in the Study of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine (CAS: 1805438-30-5)

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine (CAS: 1805438-30-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo, chloro, difluoromethyl, and nitro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this compound into inhibitor scaffolds has shown promising results in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, including those implicated in resistant forms of cancer. The study highlighted the compound's ability to modulate kinase activity through selective binding to the ATP-binding site.

Another significant application of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine is in the development of antimicrobial agents. The presence of the difluoromethyl and nitro groups enhances the compound's reactivity, making it a valuable precursor for the synthesis of compounds with broad-spectrum antimicrobial properties. Recent research published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based analogs using this compound, which exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli.

In addition to its pharmacological applications, 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine has also been investigated for its potential in agrochemical research. The compound's structural motifs are conducive to the development of new pesticides and herbicides. A 2022 study in the Journal of Agricultural and Food Chemistry explored its use in the synthesis of novel herbicidal agents, demonstrating efficacy against a range of weed species while maintaining low toxicity to non-target organisms.

The synthesis and scalability of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine have also been subjects of recent research. Advances in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have improved the yield and purity of this compound, facilitating its broader application in research and industry. A 2023 review in Organic Process Research & Development highlighted these advancements, emphasizing the importance of sustainable and efficient synthetic routes for the production of such high-value intermediates.

In conclusion, 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)-4-nitropyridine (CAS: 1805438-30-5) represents a promising compound with diverse applications in medicinal chemistry, antimicrobial development, and agrochemical research. Ongoing studies continue to uncover its potential, and its role as a key intermediate in the synthesis of biologically active molecules is expected to grow in importance. Future research directions may include further optimization of its synthetic routes, exploration of additional therapeutic targets, and evaluation of its environmental impact in agrochemical applications.